Cas no 2091223-42-4 (3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine)

• Product Name: 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine
• CAS No: 2091223-42-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5722882
• PubChem ID: 121199725
• Update Time: 2025-06-08

3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026707253
• 2091223-42-4
• F1907-1845
• starbld0025882
• 3-methoxy-5,6,7,8-tetrahydrocinnolin-6-amine
• 6-Cinnolinamine, 5,6,7,8-tetrahydro-3-methoxy-
• 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine

• Inchi： 1S/C9H13N3O/c1-13-9-5-6-4-7(10)2-3-8(6)11-12-9/h5,7H,2-4,10H2,1H3
• InChI Key： PIBCLCXSBMBZNN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(CCC(C2)N)N=N1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 386.2±42.0 °C(Predicted)
• pka: 8.91±0.20(Predicted)

Additional information on 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine

Introduction to 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine (CAS No. 2091223-42-4)

3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2091223-42-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydrocinnoline class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a methoxy group at the 3-position and an amine functional group at the 6-position introduces unique electronic and steric properties, making it a compound of considerable interest in drug discovery.

The tetrahydrocinnoline scaffold is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic molecules exhibiting diverse pharmacological effects. Compounds derived from this core structure have been explored for their activities in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The specific substitution pattern of 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine positions it as a promising candidate for further investigation into its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such molecules with high precision. The amine group at the 6-position suggests potential interactions with nucleophilic centers in biological targets, while the methoxy group may influence solubility and metabolic stability. These features make 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine an attractive scaffold for designing molecules with enhanced bioavailability and target specificity.

In the context of modern drug development, there is growing emphasis on identifying novel scaffolds that can be optimized for therapeutic efficacy. The tetrahydrocinnoline core has been leveraged to develop several lead compounds that have advanced into clinical trials. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The structural features of 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine, particularly the amine functionality at the 6-position, align well with these efforts.

One of the key challenges in pharmaceutical research is balancing potency with selectivity to minimize off-target effects. The substitution pattern of 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine may confer selectivity by influencing steric hindrance and electronic properties at binding sites. This is particularly relevant in the development of kinase inhibitors, where subtle differences in molecular structure can dictate target specificity. Computational studies have indicated that this compound may interact with specific residues in kinase active sites, potentially leading to high-affinity binding.

The synthesis of 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine presents an interesting challenge for organic chemists due to its complex stereochemistry. The tetrahydrocinnoline ring system requires careful control during synthesis to ensure optimal yield and purity. Advances in synthetic methodologies have made it possible to construct such heterocyclic frameworks with increasing efficiency. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric hydrogenation have been instrumental in accessing enantiomerically pure derivatives of this class.

The pharmacokinetic properties of 3-Methoxy-5,6,7,8-tetrahydrocinnolin-6-amine are also a critical area of investigation. Factors such as solubility, metabolic stability, and distribution must be carefully evaluated to assess its potential as a drug candidate. Preliminary studies suggest that the methoxy group may enhance solubility while potentially influencing metabolic clearance rates. These findings are crucial for predicting how the compound will behave within the body and for designing subsequent optimization strategies.

Recent research has highlighted the importance of structure-based drug design in accelerating the discovery process. By integrating experimental data with computational modeling， scientists can rapidly identify promising candidates like 3-Methoxy-5， 6， 7， 8-tetrahydrocinnolin - 6 - amine for further validation。 This approach has been particularly successful in identifying novel inhibitors targeting complex diseases such as cancer and neurodegenerative disorders。

The potential applications of 3-Methoxy - 5， 6， 7， 8 - tetrahy drocin n olin - 6 - am ine extend beyond traditional therapeutic areas。 Its unique structural features make it a versatile scaffold for developing probes to study biological mechanisms。 For example， researchers could use this compound to investigate enzyme function or receptor-ligand interactions using biochemical assays or cell-based models。

In conclusion， 3-Meth oxy - 5， 6， 7， 8 - tetrahy drocin n olin - 6 - am ine (CAS No.2091223 -42 -4) represents a fascinating compound with significant potential in pharmaceutical research。 Its structural features、 predicted biological activity、and synthetic accessibility make it an attractive candidate for further exploration。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in discovering new treatments for human disease。